Cas no 2056110-58-6 (3-Chloro-2-ethoxy-4-formylpyridine)

• Product Name: 3-Chloro-2-ethoxy-4-formylpyridine
• CAS No: 2056110-58-6
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD30529827
• CID: 5079066
• Update Time: 2026-03-01

3-Chloro-2-ethoxy-4-formylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-ethoxy-4-formylpyridine
• 4-Pyridinecarboxaldehyde, 3-chloro-2-ethoxy-

• MDL： MFCD30529827
• Inchi： 1S/C8H8ClNO2/c1-2-12-8-7(9)6(5-11)3-4-10-8/h3-5H,2H2,1H3
• InChI Key： DUMPPOIISAAALB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CN=C1OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Additional information on 3-Chloro-2-ethoxy-4-formylpyridine

3-Chloro-2-Ethoxy-4-Formylpyridine: A Comprehensive Overview

3-Chloro-2-Ethoxy-4-Formylpyridine (CAS No: 2056110-58-6) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound, characterized by its pyridine ring substituted with a chlorine atom at position 3, an ethoxy group at position 2, and a formyl group at position 4, exhibits unique chemical properties that make it a valuable intermediate in various synthetic processes. Recent studies have highlighted its potential applications in drug development, particularly in the design of anti-tumor agents and bioactive molecules.

The synthesis of 3-Chloro-2-Ethoxy-4-Formylpyridine involves a series of well-established organic reactions, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. Researchers have optimized these methods to achieve high yields and purity, ensuring its reliability as a starting material for downstream applications. The compound's reactivity is largely influenced by the electron-withdrawing groups (EWGs) attached to the pyridine ring, which enhance its participation in various nucleophilic and electrophilic reactions.

One of the most promising areas of research involving 3-Chloro-2-Ethoxy-4-Formylpyridine is its role in medicinal chemistry. Recent studies have demonstrated its ability to modulate key biological pathways associated with cancer progression. For instance, derivatives of this compound have shown potent anti-proliferative activity against various cancer cell lines, suggesting its potential as a lead compound for anti-tumor drug development. Additionally, its formyl group provides a site for further functionalization, enabling the creation of bioisosteric analogs with enhanced pharmacokinetic properties.

In the realm of materials science, 3-Chloro-2-Ethoxy-4-Formylpyridine has been explored as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has been exploited to create porous materials with applications in gas storage and catalysis. Recent advancements in this area have focused on optimizing the coordination chemistry of this compound to achieve higher stability and functionality in MOFs.

The chemical stability of 3-Chloro-2-Ethoxy-4-Formylpyridine under various reaction conditions has also been a topic of interest. Studies have shown that while the compound is stable under neutral conditions, it can undergo decomposition under strongly acidic or basic environments. This information is crucial for researchers designing synthetic routes that involve this compound as an intermediate.

From an environmental perspective, understanding the degradation pathways of 3-Chloro-2-Ethoxy-4-Formylpyridine is essential for assessing its ecological impact. Recent research has revealed that this compound can undergo biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. This knowledge is vital for ensuring sustainable practices in industries that utilize this compound.

In conclusion, 3-Chloro-2-Ethoxy-4-formylpyridine (CAS No: 2056110-58-6) stands out as a multifaceted organic compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in its synthesis and application, position it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.